Cas no 1806173-68-1 (4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride)

• Product Name: 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride
• CAS No: 1806173-68-1
• MF: C₇H₅ClF₃NO₄S
• MW: 291.632110357285
• CID: 4829703
• Update Time: 2025-10-29

4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

• Inchi： 1S/C7H5ClF3NO4S/c1-3-6(16-7(9,10)11)4(13)2-5(12-3)17(8,14)15/h2H,1H3,(H,12,13)
• InChI Key： VKNYTFPARQLSFM-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(=C(C)N1)OC(F)(F)F)=O)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 514
• XLogP3: 2.1
• Topological Polar Surface Area: 80.8

Additional information on 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride

Introduction to 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1806173-68-1)

4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride, identified by its CAS number 1806173-68-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and agrochemical research. This compound belongs to the pyridine sulfonyl chloride class, which is widely recognized for its utility as an intermediate in the synthesis of various biologically active molecules. The presence of multiple functional groups, including a hydroxyl group, a methyl group, a trifluoromethoxy group, and a sulfonyl chloride moiety, makes this compound a versatile building block for further chemical modifications.

The sulfonyl chloride functional group is particularly noteworthy due to its reactivity in nucleophilic substitution reactions, allowing for the facile introduction of amine or alcohol functionalities. This property is highly valuable in drug discovery pipelines, where the introduction of specific side chains or modifications can significantly alter the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents. The trifluoromethoxy group, on the other hand, is known for its ability to enhance metabolic stability and binding affinity, making it a common feature in many modern drugs.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic applications. Pyridine derivatives, in particular, have been extensively studied due to their broad spectrum of biological activities. Among these derivatives, 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride has emerged as a promising intermediate in the synthesis of kinase inhibitors, which are critical targets in oncology research. The combination of the hydroxyl and trifluoromethoxy groups provides a unique scaffold that can be further functionalized to achieve high selectivity and potency against specific kinases.

One of the most exciting applications of this compound is in the development of antiviral agents. The ability to modify the pyridine core with various substituents allows researchers to fine-tune the interactions with viral proteases and polymerases. For instance, recent studies have demonstrated that derivatives of this compound exhibit inhibitory activity against several RNA viruses by mimicking natural substrates or by disrupting critical enzymatic steps. The sulfonyl chloride moiety plays a pivotal role in these interactions by facilitating covalent bond formation with key residues in viral enzymes.

The agrochemical industry has also recognized the potential of 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride as a precursor for developing novel pesticides and herbicides. The structural features of this compound make it an excellent candidate for designing molecules that can selectively target pathogenic fungi or weeds without harming beneficial crops. Researchers have reported promising results in synthesizing pyridine-based herbicides that leverage the reactivity of the sulfonyl chloride group to form stable complexes with plant enzymes involved in growth regulation.

From a synthetic chemistry perspective, 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride offers a rich platform for exploring new synthetic methodologies. The presence of multiple reactive sites allows for diverse functionalization strategies, including nucleophilic substitution, condensation reactions, and metal-catalyzed cross-coupling reactions. These synthetic pathways have enabled the preparation of complex derivatives with tailored properties for various applications. For example, palladium-catalyzed coupling reactions using this compound have been used to introduce aryl or heteroaryl groups at specific positions on the pyridine ring, leading to novel bioactive molecules.

The pharmaceutical industry has leveraged these synthetic capabilities to develop small molecule inhibitors targeting a wide range of diseases. In particular, kinases are critical therapeutic targets due to their involvement in numerous signaling pathways associated with cancer and inflammatory diseases. Researchers have utilized 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride as a key intermediate in synthesizing kinase inhibitors that exhibit high selectivity and low toxicity. The trifluoromethoxy group enhances binding affinity by increasing lipophilicity and reducing metabolic degradation, while the sulfonyl chloride moiety allows for further derivatization to optimize pharmacokinetic properties.

Recent advances in computational chemistry have further accelerated the development of novel pyridine-based drugs using 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride as a scaffold. Molecular modeling studies have helped researchers predict how different substituents will affect binding affinity and selectivity against target enzymes. These predictions have been validated through experimental studies, where modifications based on computational insights have led to compounds with improved therapeutic profiles. Such interdisciplinary approaches highlight the importance of integrating computational tools with traditional synthetic chemistry to accelerate drug discovery.

The versatility of 4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride extends beyond pharmaceutical applications into materials science and catalysis. For instance, researchers have explored its use as a ligand precursor in transition metal catalysis due to its ability to form stable complexes with metals such as palladium and copper. These complexes have been employed in various catalytic processes, including cross-coupling reactions and hydrogenation reactions, which are essential for synthesizing complex organic molecules.

In conclusion,4-Hydroxy-2-methyl-3-(trifluoromethoxy)pyridine-6-sulfonyl chloride (CAS No. 1806173-68-1) is a multifunctional compound with broad applications across multiple scientific disciplines. Its unique structural features make it an invaluable intermediate for synthesizing biologically active molecules with potential therapeutic applications in oncology,antiviral treatments, and agrochemicals. The ongoing research into this compound underscores its significance as a building block for innovative chemical synthesis and drug development strategies.